Cas no 7372-92-1 (7-methyl-1H-indene)

7-methyl-1H-indene structure

Product Name:7-methyl-1H-indene

CAS No:7372-92-1

MF:C₁₀H₁₀

MW:130.186402797699

CID:978364

PubChem ID:81840

Update Time:2025-04-19

7-methyl-1H-indene Chemical and Physical Properties

Names and Identifiers

- 7-methyl-1H-indene
- 4-methylindene
- 5-Methylinden
- 7-Methyl-inden
- 7-methyl-indene
- 7-Methylindene
- AC1L326N
- AC1Q1HD8
- AG-G-91984
- AR-1H3719
- CTK5D8551
- EINECS 230-929-9
- Methyl-7-inden
- Inchi： 1S/C10H10/c1-8-4-2-5-9-6-3-7-10(8)9/h2-6H,7H2,1H3
- InChI Key： BSFFHHPGSJXWFP-UHFFFAOYSA-N
- SMILES： C12C(C)=CC=CC=1C=CC2

Computed Properties

Exact Mass: 130.0783
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0

Experimental Properties

Density: 0.9890
Melting Point: 80°C (estimate)
Boiling Point: 200.9°C (rough estimate)
Refractive Index: 1.5680
PSA: 0

7-methyl-1H-indene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079000305-1g	7-Methyl-1H-indene	7372-92-1	95%	1g	$705.60	2023-09-01
Chemenu	CM268850-1g	7-Methyl-1H-indene	7372-92-1	95%	1g	$***	2023-03-31
Enamine	EN300-1613355-0.05g	7-methyl-1H-indene	7372-92-1		0.05g	$612.0	2023-06-04
Enamine	EN300-1613355-0.1g	7-methyl-1H-indene	7372-92-1		0.1g	$640.0	2023-06-04
Enamine	EN300-1613355-0.25g	7-methyl-1H-indene	7372-92-1		0.25g	$670.0	2023-06-04
Enamine	EN300-1613355-0.5g	7-methyl-1H-indene	7372-92-1		0.5g	$699.0	2023-06-04
Enamine	EN300-1613355-1.0g	7-methyl-1H-indene	7372-92-1		1g	$728.0	2023-06-04
Enamine	EN300-1613355-2.5g	7-methyl-1H-indene	7372-92-1		2.5g	$1428.0	2023-06-04
Enamine	EN300-1613355-5.0g	7-methyl-1H-indene	7372-92-1		5g	$2110.0	2023-06-04
Enamine	EN300-1613355-10.0g	7-methyl-1H-indene	7372-92-1		10g	$3131.0	2023-06-04

7-methyl-1H-indene Production Method

Production Method 1

61010-59-1

7372-92-1

7344-34-5

824-22-6

Reaction Conditions

1.1 Catalysts: Alumina ; 1 - 2 mm Hg, 400 °C

Reference

Thermal and catalytic intramolecular transformations of 6-cyclopropylpentafulvenes

Petrov, D. V.; et al, Bashkirskii Khimicheskii Zhurnal, 2007, 14(1), 25-29

Production Method 2

765-43-5